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Compound of Interest

Compound Name: ML-193

Cat. No.: B1676639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive guide for the preparation of a stock solution of ML-
193, a potent and selective GPR55 antagonist.[1] Included are the physicochemical properties

of ML-193, detailed protocols for solubilization, and recommendations for storage to ensure the

integrity and stability of the compound for research applications. Adherence to these guidelines

is crucial for obtaining accurate and reproducible experimental results.

Physicochemical Properties of ML-193
A thorough understanding of the chemical and physical characteristics of ML-193 is essential

for its proper handling and use in experimental settings. The key quantitative data are

summarized in the table below for easy reference.
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Property Value Source

Molecular Weight 527.59 g/mol [1]

Molecular Formula C₂₈H₂₅N₅O₄S [2]

Appearance
White to light yellow crystalline

solid

Purity ≥95% - ≥98%

Solubility (DMSO) Up to 100 mM

Solubility (DMF) 1 mg/mL

Solubility (Ethanol) 0.1 mg/mL

CAS Number 713121-80-3

Experimental Protocols
Materials and Equipment

ML-193 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ML-193 in DMSO, a

common solvent for this compound.
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Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. Tare the analytical balance with a sterile

microcentrifuge tube.

Weighing ML-193: Carefully weigh the desired amount of ML-193 powder into the tared tube.

For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.28 mg of ML-193.

Calculation:

Molecular Weight (MW) = 527.59 g/mol

Desired Concentration (C) = 10 mM = 0.01 mol/L

Desired Volume (V) = 1 mL = 0.001 L

Mass (m) = C * V * MW = 0.01 mol/L * 0.001 L * 527.59 g/mol = 0.0052759 g = 5.28 mg

Solubilization: Add the appropriate volume of anhydrous DMSO to the tube containing the

ML-193 powder. For a 10 mM solution from 5.28 mg of ML-193, add 1 mL of DMSO.

Dissolution: Close the tube tightly and vortex thoroughly until the solid is completely

dissolved. If precipitation or phase separation occurs, gentle heating and/or sonication can

be used to aid dissolution.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in sterile, amber microcentrifuge tubes.

Storage Conditions: Store the aliquoted stock solution at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months). Properly stored, ML-193 is

stable for at least two years.

Visualized Workflows and Pathways
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the step-by-step process for preparing a stock solution of ML-
193.
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Workflow for ML-193 Stock Solution Preparation.

Hypothetical Signaling Pathway Involving ML-193
ML-193 is known to be a selective antagonist of GPR55 and has been shown to inhibit ERK

signaling in vitro. The diagram below depicts a simplified, hypothetical signaling pathway where

ML-193 exerts its inhibitory effect.
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Inhibitory action of ML-193 on a GPR55 signaling pathway.

Safety Precautions
ML-193 is intended for research use only. Standard laboratory safety practices should be

followed when handling this compound. This includes the use of appropriate personal

protective equipment (PPE) such as a lab coat, gloves, and safety glasses. Avoid inhalation of

dust and contact with skin and eyes. In case of contact, wash the affected area thoroughly with

water. For further safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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